![molecular formula C22H19N5O2S B2583502 3-(1-benzyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide CAS No. 2034302-38-8](/img/structure/B2583502.png)
3-(1-benzyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1-benzyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C22H19N5O2S and its molecular weight is 417.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
- Microwave-Assisted Synthesis: Microwave irradiation has been utilized to synthesize heterocyclic compounds containing pyridine derivatives, demonstrating a method that could potentially be applied to synthesize variants of the compound due to its efficiency and time-saving benefits (Ashok et al., 2006).
Biological Activity Exploration
- Antimicrobial Evaluation: New pyridine-based heterocycles have been synthesized, including those incorporating a pyridine-2-ylcarboxamido moiety, which were found to exhibit moderate antimicrobial activity. This suggests potential antimicrobial research applications for similar compounds (Darwish et al., 2010).
Anti-inflammatory and Antioxidant Activities
- Anti-inflammatory Potential: The antiexudative activity of pyridine-N-oxides, derived from (benzo)imidazo[2,1-b][1,3]thiazines, in a model of carrageenan-induced paw edema suggests that structurally similar compounds may possess anti-inflammatory properties, meriting further investigation (Slyvka et al., 2022).
Structural and Spectral Studies
- Bivalent Metal Complexes: The formation of bivalent transition metal complexes with thiazol-2-yl propanamide derivatives highlights the potential of such compounds for structural and spectral studies, which could extend to the synthesis and analysis of the compound (Zaky et al., 2016).
Antiviral Drug Discovery
- Antiviral Compounds: Research on various heterocyclic compounds, including pyrazinecarboxamide derivatives, reveals the ongoing exploration of new antiviral drugs. While not directly related, the structural features of the compound may lend themselves to antiviral activity research (De Clercq, 2009).
properties
IUPAC Name |
3-(1-benzyl-6-oxopyridazin-3-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O2S/c28-20(25-22-24-19(15-30-22)17-7-4-12-23-13-17)10-8-18-9-11-21(29)27(26-18)14-16-5-2-1-3-6-16/h1-7,9,11-13,15H,8,10,14H2,(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAKOFKKMGKTNEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C=CC(=N2)CCC(=O)NC3=NC(=CS3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.